Cas no 935293-70-2 ((4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al)
935293-70-2 structure
Product Name:(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al
CAS No:935293-70-2
MF:C20H28O4
MW:332.433926582336
CID:2003372
PubChem ID:15984088
Update Time:2025-04-21
(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al Chemical and Physical Properties
Names and Identifiers
-
- (4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al
- (4->2)-abeo-16(RS)-2,13Z-clerodadien-15,16-olide-3-al
- (4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al
- (4->2)-abeo-16(R
- 935293-70-2
- CHEMBL223802
- AKOS040761126
- (3aR,6R,7S,7aR)-7-[2-(2-hydroxy-5-oxo-2H-furan-3-yl)ethyl]-3,3a,6,7-tetramethyl-4,5,6,7a-tetrahydro-1H-indene-2-carbaldehyde
- (4-->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al
- (3aR,6R,7S,7aR)-7-(2-(2-Hydroxy-5-oxo-2,5-dihydrofuran-3-yl)ethyl)-3,3a,6,7-tetramethyl-3a,4,5,6,7,7a-hexahydro-1H-indene-2-carbaldehyde
- DTXSID401349671
- CS-0158850
-
- Inchi: 1S/C20H28O4/c1-12-5-7-20(4)13(2)15(11-21)9-16(20)19(12,3)8-6-14-10-17(22)24-18(14)23/h10-12,16,18,23H,5-9H2,1-4H3/t12-,16-,18?,19+,20+/m1/s1
- InChI Key: NZIQEPLIKSMSRT-XLBPYVILSA-N
- SMILES: O=CC1=C(C)[C@]2(C)CC[C@@H](C)[C@](C)(CCC3=CC(=O)OC3O)[C@H]2C1
Computed Properties
- Exact Mass: 332.19875937g/mol
- Monoisotopic Mass: 332.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Color/Form: Oil
(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A94290-5 mg |
(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al |
935293-70-2 | 5mg |
¥5600.0 | 2021-09-10 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2998-1 mg |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 1mg |
¥2835.00 | 2022-03-01 | ||
| TargetMol Chemicals | TN2998-5 mg |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 98% | 5mg |
¥ 3,940 | 2023-07-11 | |
| TargetMol Chemicals | TN2998-1 mL * 10 mM (in DMSO) |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2998-5mg |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 5mg |
¥ 3940 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2998-1 mL * 10 mM (in DMSO) |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-08 | ||
| TargetMol Chemicals | TN2998-5mg |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 5mg |
¥ 3940 | 2024-07-20 | ||
| TargetMol Chemicals | TN2998-5mg |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 5mg |
¥ 3940 | 2024-07-24 | ||
| TargetMol Chemicals | TN2998-1 ml * 10 mm |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 1 ml * 10 mm |
¥ 4040 | 2024-07-24 | ||
| TargetMol Chemicals | TN2998-1 ml * 10 mm |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 1 ml * 10 mm |
¥ 4040 | 2024-07-20 |
(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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